2-chloro-N-(4-methyl-3-oxo-1,4-benzoxazin-6-yl)acetamide
Overview
Description
2-chloro-N-(4-methyl-3-oxo-1,4-benzoxazin-6-yl)acetamide is a synthetic compound that has gained attention in the scientific community due to its potential use in various fields. It is a member of the benzoxazinone family and has been studied for its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-chloro-N-(4-methyl-3-oxo-1,4-benzoxazin-6-yl)acetamide is not fully understood. However, it is believed to work by inhibiting the growth of fungi and bacteria by disrupting their cell membranes. It is also believed to have anti-inflammatory and anti-cancer properties by inhibiting the activity of certain enzymes and signaling pathways.
Biochemical and Physiological Effects:
2-chloro-N-(4-methyl-3-oxo-1,4-benzoxazin-6-yl)acetamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of fungi and bacteria, reduce inflammation, and inhibit the growth of cancer cells. It has also been shown to have antioxidant properties and to protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of using 2-chloro-N-(4-methyl-3-oxo-1,4-benzoxazin-6-yl)acetamide in lab experiments is its ability to inhibit the growth of fungi and bacteria. This makes it a useful tool for studying the effects of these microorganisms on various systems. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on 2-chloro-N-(4-methyl-3-oxo-1,4-benzoxazin-6-yl)acetamide. One direction is to further study its potential use as an anti-inflammatory and anti-cancer agent. Another direction is to study its potential use in the synthesis of new materials. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.
Synthesis Methods
The synthesis of 2-chloro-N-(4-methyl-3-oxo-1,4-benzoxazin-6-yl)acetamide involves a series of chemical reactions. The starting material for the synthesis is 2-amino-4-methyl-3H-1,4-benzoxazin-3-one, which is reacted with chloroacetyl chloride to form 2-chloro-N-(4-methyl-3-oxo-1,4-benzoxazin-6-yl)acetamide.
Scientific Research Applications
2-chloro-N-(4-methyl-3-oxo-1,4-benzoxazin-6-yl)acetamide has been studied for its potential use in various fields such as agriculture, medicine, and materials science. In agriculture, it has been studied for its ability to inhibit the growth of fungi and bacteria. In medicine, it has been studied for its potential use as an anti-inflammatory and anti-cancer agent. In materials science, it has been studied for its potential use in the synthesis of new materials.
properties
IUPAC Name |
2-chloro-N-(4-methyl-3-oxo-1,4-benzoxazin-6-yl)acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11ClN2O3/c1-14-8-4-7(13-10(15)5-12)2-3-9(8)17-6-11(14)16/h2-4H,5-6H2,1H3,(H,13,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XWGJAHWCSBRQKD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)COC2=C1C=C(C=C2)NC(=O)CCl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11ClN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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